2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide

• IUPAC Name: 2,5-dichloro-N-[(E)-1-pyridin-2-ylethylideneamino]benzamide
• InChI: InChI=1S/C14H11Cl2N3O/c1-9(13-4-2-3-7-17-13)18-19-14(20)11-8-10(15)5-6-12(11)16/h2-8H,1H3,(H,19,20)/b18-9+
• InChI Key: PMRQSQBLLLVPIA-GIJQJNRQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=CC(=C1)Cl)Cl)C2=CC=CC=N2
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=CC(=C1)Cl)Cl)/C2=CC=CC=N2
• Molecular Formula: C14H11Cl2N3O
• Molecular Weight: 308.2 g/mol

Description

2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide, also known as DPEBH, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide is not fully understood, but it is believed to involve the interaction of the compound with metal ions. 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been shown to bind to various metal ions, including copper, zinc, and iron, forming stable complexes. These metal complexes have been studied for their potential use in catalysis, drug delivery, and imaging. Moreover, 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Moreover, 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been shown to have antioxidant properties and to protect against oxidative stress. Additionally, 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been shown to have anti-inflammatory properties and to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. Moreover, 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been shown to have low toxicity and to be well-tolerated in animal studies. However, 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has some limitations, including its potential to form complexes with other molecules in biological systems, which can complicate its use in certain experiments.

Future Directions

There are several future directions for research on 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide. One potential direction is to study the potential use of 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide as an anticancer agent in combination with other chemotherapeutic agents. Another potential direction is to study the potential use of 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide as a fluorescent probe for the detection of metal ions in biological systems. Moreover, further studies are needed to fully understand the mechanism of action of 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide and its potential use in catalysis, drug delivery, and imaging.

Synthesis Methods

2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide can be synthesized using various methods, including the reaction of 2,5-dichlorobenzoic acid with hydrazine hydrate and 2-pyridinecarboxaldehyde. The resulting product is 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide, which can be purified using recrystallization or column chromatography. Other methods of synthesis include the reaction of 2,5-dichlorobenzohydrazide with 2-pyridinecarboxaldehyde or the reaction of 2,5-dichlorobenzohydrazide with 2-pyridinecarboxylic acid.

Scientific Research Applications

2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been extensively used in scientific research due to its unique properties. It has been used as a ligand in the synthesis of metal complexes, which have been studied for their potential use in catalysis, drug delivery, and imaging. 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has also been used as a fluorescent probe for the detection of metal ions and as a reagent for the determination of reducing sugars. Moreover, 2,5-dichloro-N'-[1-(2-pyridinyl)ethylidene]benzohydrazide has been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.